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Introduction
Obefazimod (ABX464) is an investigational oral small molecule that has demonstrated a novel

mechanism of action in modulating inflammatory responses.[1][2] It selectively enhances the

expression of microRNA-124 (miR-124), a key regulator of inflammation.[3][4] Upregulation of

miR-124 by Obefazimod leads to a reduction in pro-inflammatory cytokines and chemokines,

such as IL-6, IL-17, and TNF-α, offering a promising therapeutic strategy for chronic

inflammatory diseases like ulcerative colitis and rheumatoid arthritis.[3][5][6] These application

notes provide detailed protocols for researchers to accurately quantify the expression levels of

miR-124 in biological samples following treatment with Obefazimod.

Mechanism of Action: Obefazimod and miR-124
Upregulation
Obefazimod's unique mechanism of action involves its binding to the nuclear Cap Binding

Complex (CBC), which is composed of CBP20 and CBP80 subunits.[7] This binding enhances

the interaction between the CBC and ARS2, a key factor in microRNA biogenesis.[7] This

stabilized complex facilitates the selective splicing of a long non-coding RNA to generate

mature, functional miR-124.[3][8] The increased levels of miR-124 then exert their anti-
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inflammatory effects by targeting and downregulating the translation of various pro-

inflammatory messenger RNAs (mRNAs).[3][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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